Cas no 2757917-06-7 (tert-butyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate
• CAS No: 2757917-06-7
• MF: C₁₈H₂₉NO₄
• MW: 323.427165746689
• CID: 5975741
• PubChem ID: 165752673
• Update Time: 2025-06-10

tert-butyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate
• 2757917-06-7
• EN300-37100469

• Inchi： 1S/C18H29NO4/c1-14(2)19(17(21)23-18(3,4)5)11-16(20)13-22-12-15-9-7-6-8-10-15/h6-10,14,16,20H,11-13H2,1-5H3
• InChI Key： PSCGUFWPUAJBCC-UHFFFAOYSA-N
• SMILES： O(C(N(CC(COCC1C=CC=CC=1)O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.20965841g/mol
• Monoisotopic Mass: 323.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate

Introduction to Tert-butyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate (CAS No. 2757917-06-7)

Tert-butyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate, a compound with the chemical identifier CAS No. 2757917-06-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and bioorganic synthesis. The structural complexity and functional diversity of this molecule make it a subject of intense interest among researchers seeking novel pharmacophores and synthetic intermediates.

The molecular structure of tert-butyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate is characterized by a carbamate moiety linked to two distinct side chains: a hydroxylated benzyloxy group and an isopropyl-substituted tert-butyl group. This bifunctional nature allows for versatile chemical modifications, making it a valuable scaffold for the design of bioactive molecules. The presence of both hydrophilic and lipophilic regions in its structure enhances its solubility and bioavailability, which are critical factors in drug formulation.

Recent studies have highlighted the compound's potential in the development of targeted therapeutics. Its unique structural features enable interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. Researchers have been particularly interested in its ability to modulate enzyme activity and cellular pathways, which could lead to novel treatments for various diseases.

In the realm of synthetic organic chemistry, tert-butyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate serves as an excellent intermediate for constructing more complex molecules. The carbamate group provides a reactive site for further functionalization, while the benzyloxy and isopropyl substituents offer stability and tunability. These characteristics make it an ideal building block for the synthesis of peptidomimetics, which are increasingly recognized for their therapeutic potential.

The compound's hydroxylated benzyloxy side chain is particularly noteworthy, as it can participate in hydrogen bonding interactions within biological systems. This feature is crucial for designing molecules that can selectively bind to specific targets, thereby enhancing drug efficacy while minimizing off-target effects. The hydroxyl group also provides a site for further derivatization, allowing chemists to fine-tune the properties of the molecule.

Advances in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of tert-butyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate. Molecular modeling studies suggest that this compound exhibits favorable solubility and metabolic stability, which are essential for its potential use as a drug candidate. These predictions are supported by experimental data obtained from high-throughput screening assays, which have validated the compound's promising profile.

The tert-butyl group in the molecular structure contributes to the compound's overall stability and lipophilicity. This feature is particularly important for drugs that need to traverse biological membranes, such as those targeting receptors or enzymes located within cellular compartments. The presence of this group also enhances the compound's resistance to enzymatic degradation, prolonging its bioavailability.

In conclusion, tert-butyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional diversity make it a valuable scaffold for drug development and bioorganic synthesis. Ongoing research continues to uncover new applications for this compound, solidifying its role as a key player in modern medicinal chemistry.